Cas no 1196152-89-2 (1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride)

1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride structure
1196152-89-2 structure
Product Name:1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride
CAS No:1196152-89-2
MF:C8H8ClF6N3
MW:295.612641334534
CID:2616532
Update Time:2023-08-07

1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-[4,6-bis(trifluoromethyl)pyrimidin-2-yl]ethanamine,hydrochloride
    • 1-(4,6-BIS(TRIFLUOROMETHYL)PYRIMIDIN-2-YL)ETHANAMINE HYDROCHLORIDE
    • AB63233
    • 1-(4,6-Bis(trifluoromethyl)pyrimidin-2-YL)ethanamine hydrochloride
    • Inchi: 1S/C8H7F6N3.ClH/c1-3(15)6-16-4(7(9,10)11)2-5(17-6)8(12,13)14;/h2-3H,15H2,1H3;1H
    • InChI Key: POQHZPRVGGMSLN-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1=CC(C(F)(F)F)=NC(C(C)N)=N1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Topological Polar Surface Area: 51.8
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